1-(1,3-Benzothiazol-2-yl)-3,5-diphenylpentane-1,5-dione

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-3,5-diphenylpentane-1,5-dione
• InChI: InChI=1S/C24H19NO2S/c26-21(18-11-5-2-6-12-18)15-19(17-9-3-1-4-10-17)16-22(27)24-25-20-13-7-8-14-23(20)28-24/h1-14,19H,15-16H2
• InChI Key: TYHBVFYRJLCJCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(=O)C2=CC=CC=C2)CC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C24H19NO2S
• Molecular Weight: 385.5 g/mol

Description

Benzothiazoles are a class of heterocyclic compounds containing a benzene ring fused to a thiazole ring. They have been studied for their potential in various fields such as biochemistry and medicinal chemistry due to their pharmaceutical and biological activity.

Synthesis Analysis

Benzothiazoles can be synthesized through various methods. One common method involves the condensation of 2-aminobenzenethiol with aldehydes, ketones, acids, or acyl chlorides. Other synthetic pathways include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of benzothiazoles involves a benzene ring fused to a thiazole ring. The exact structure can vary depending on the specific compound and its substituents.

Chemical Reactions Analysis

The chemical reactions involving benzothiazoles can vary widely depending on the specific compound and conditions. Some benzothiazoles have been studied for their potential as optical materials.

Physical And Chemical Properties Analysis

Benzothiazoles exhibit a range of physical and chemical properties depending on their specific structure. Some benzothiazoles have been studied for their luminescent properties.

Mechanism of Action

The mechanism of action of benzothiazoles can depend on their specific structure and the context in which they are used. For example, some benzothiazoles have been studied for their antimicrobial activity.

Safety and Hazards

The safety and hazards associated with benzothiazoles can vary depending on the specific compound. For example, some benzothiazoles are considered hazardous by the OSHA Hazard Communication Standard.

Future Directions

Benzothiazoles continue to be a topic of research due to their potential in various fields. Future research may focus on developing new synthetic methods, exploring their potential uses, and understanding their mechanisms of action.